Cas no 10032-15-2 (Hexyl 2-methylbutanoate)

Hexyl 2-methylbutanoate Properties

Names and Identifiers

• hexyl 2-methylbutyrate
• 2-Methylbutyric acid hexyl ester
• Hexyl isovalerate
• Hexyl 2-methylbutanoate
• exyl 2-methylbutanoate
• HEXYL 2 METHYL BUTYRATE
• Butyricacid, 2-methyl-, hexyl ester (8CI)
• 1-Hexanol 2-methylbutyrate
• FEMA 3499
• HEXYL METHYLBUTYRATE
• Hexyl-2-methylbutyrat
• HEXYL-2-METHYLBUTYRATE
• 2-Methyl hexyl butyrate
• n-Hexyl 2-methylbutanoate
• n-Hexyl 2-methyl butyrate
• 2-Methylbutyric acid hexyl
• Butanoic acid, 2-methyl-, hexyl ester
• 2-Methylbutanoic acid, n-hexyl ester
• BUTYRIC ACID, 2-METHYL-, HEXYL ESTER
• FEMA No. 3499
• Hexyl 2-methylbutanoate (natural)
• hexyl 2-methyl butyrate
• Hexyl 2-methylbutanoate #
• 2-Methylbutanoic acid hexyl
• DSSTox_RID_82444
• DSSTox_CID_27599
• 2-Methylbutyricacid hexyl ester
• n-Hexyl2-methylbutyrate
• +Expand

• MDL： MFCD00048880
• InChIKey： YUECNVSODFDKOQ-UHFFFAOYSA-N
• Inchi： 1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1856407

Computed Properties

• Exact Mass: 186.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 186.16198
• Heavy Atom Count: 13
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.15600
• PSA: 26.30000
• Refractive Index: n20/D 1.416-1.420
  n20/D 1.419(lit.)
• Boiling Point: 217-219 °C(lit.)
• Melting Point: -63.1°C (estimate)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• FEMA: 3499
• Density: 0.857 g/mL at 25 °C(lit.)

Hexyl 2-methylbutanoate Security Information

• Symbol: GHS09
• RTECS：ET5675000
• WGK Germany：2
• Safety Term：61
• Safety Instruction： S61
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H411
• Warning Statement： P273
• Risk Phrases： 51/53

Hexyl 2-methylbutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils